Cas no 2141387-75-7 (4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid)

• Product Name: 4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid
• CAS No: 2141387-75-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6143030
• PubChem ID: 165524083
• Update Time: 2025-07-18

4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid
• 4-[(1-hydroxybut-3-yn-2-yl)amino]-2-methylbenzoic acid
• 2141387-75-7
• EN300-1450062

• Inchi： 1S/C12H13NO3/c1-3-9(7-14)13-10-4-5-11(12(15)16)8(2)6-10/h1,4-6,9,13-14H,7H2,2H3,(H,15,16)
• InChI Key： NTFPQUILYMIIME-UHFFFAOYSA-N
• SMILES： OCC(C#C)NC1C=CC(C(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid

Introduction to 4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid (CAS No. 2141387-75-7)

4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid, with the CAS number 2141387-75-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxybutynyl group and an amino-substituted benzoic acid moiety. These structural elements confer specific chemical and biological properties that make it a promising candidate for various applications, particularly in drug discovery and development.

The molecular formula of 4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid is C₁₃H₁₅N₂O₃, and its molecular weight is approximately 247.27 g/mol. The compound's structure can be visualized as a benzene ring substituted with a methyl group at the 2-position and an amino group at the 4-position, which is further substituted by a hydroxybutynyl group. This intricate structure provides a foundation for understanding its potential biological activities and interactions with biological targets.

In recent years, significant advancements in the synthesis and characterization of 4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid have been reported. Researchers have developed efficient synthetic routes to produce this compound, often employing transition-metal-catalyzed reactions and advanced organic synthesis techniques. These methods have not only improved the yield and purity of the final product but also reduced the environmental impact of the synthesis process, aligning with the principles of green chemistry.

The biological activity of 4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to modulate the activity of nuclear factor-kappa B (NF-kB), a critical transcription factor involved in inflammation and immune responses.

Beyond its anti-inflammatory properties, 4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid has also demonstrated promising anticancer activities. Research indicates that it can induce apoptosis in cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK. Furthermore, it has shown selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy agents. These findings suggest that this compound could be a valuable lead for developing novel anticancer therapeutics.

The pharmacokinetic properties of 4-(1-hydroxybut-3-yn-2-yl)amino-2-methylbenzoic acid have also been investigated to assess its potential as a drug candidate. Studies have revealed that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, making it suitable for further development into a therapeutic agent. Its oral bioavailability is relatively high, and it shows low toxicity in preclinical models, which are crucial factors for drug development.

In addition to its direct therapeutic applications, 4-(1-hydroxybut-3-yn-2-y l)amino - 2 - methylbenzoic acid has been explored as a tool for understanding fundamental biological processes. For instance, its ability to modulate specific protein-protein interactions has been utilized in biochemical assays to study signaling pathways involved in cell proliferation and differentiation. This versatility makes it an important reagent for both basic research and applied pharmaceutical studies.

The future prospects for 4-(1-hydroxybut - 3 - ynyl - 2 - yl ) amino - 2 - methylbenzoic acid are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating inflammatory diseases and cancer. Preliminary results from these trials have been encouraging, suggesting that this compound could offer new therapeutic options for patients with unmet medical needs.

In conclusion, 4-(1-hydroxybut - 3 - ynyl - 2 - yl ) amino - 2 - methylbenzoic acid (CAS No. 2141387 - 75 - 7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an exciting candidate for further investigation and development into novel therapeutics.